Cas no 920451-14-5 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide
• CAS No: 920451-14-5
• MF: C₁₇H₁₄FN₃O₂S
• MW: 343.3753657341
• CID: 5556363
• Update Time: 2025-05-21

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-fluoro-
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide

• Inchi： 1S/C17H14FN3O2S/c1-10(22)21-7-6-13-14(8-19)17(24-15(13)9-21)20-16(23)11-2-4-12(18)5-3-11/h2-5H,6-7,9H2,1H3,(H,20,23)
• InChI Key： KGVSWDFVAAKJOJ-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C1=CC=C(F)C=C1

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide

Professional Introduction to N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide (CAS No. 920451-14-5)

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide (CAS No. 920451-14-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its thienopyridine core and the presence of functional groups such as acetyl and cyano, contribute to its potential therapeutic applications.

The thienopyridine scaffold is a key structural element in many bioactive molecules, known for its ability to interact with biological targets in a highly specific manner. In the case of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide, the acetyl and cyano groups enhance its pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to biological receptors. These modifications are critical in designing molecules that can effectively modulate biological pathways relevant to various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have shown that the 4-fluorobenzamide moiety can interact with enzymes and receptors in a manner that suggests potential applications in treating inflammatory disorders and neurological conditions. The fluorine atom in this group is particularly noteworthy, as it can enhance the metabolic stability of the molecule while maintaining its bioactivity.

The synthesis of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thienopyridine core necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions to construct the complex heterocyclic framework efficiently.

In vitro studies have demonstrated the promising biological activity of this compound. Specifically, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide has shown inhibitory effects on certain kinases and enzymes implicated in cancer progression. The acetyl and cyano groups play a crucial role in modulating the enzyme's active site, thereby disrupting abnormal signaling pathways associated with tumor growth. These findings highlight the compound's potential as a lead molecule for further drug development.

The fluorine substituent in the benzamide group has been extensively studied for its ability to improve pharmacokinetic properties. Fluorinated aromatic compounds are well-known for their enhanced lipophilicity and metabolic stability, which can lead to prolonged half-life and increased bioavailability upon administration. This characteristic makes N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide an attractive candidate for clinical development.

Epidemiological studies have also suggested that compounds containing thienopyridine moieties may have protective effects against neurodegenerative diseases. The structural similarity between N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide and known neuroprotective agents has prompted researchers to explore its potential role in mitigating cognitive decline associated with aging. Preclinical trials are underway to evaluate its efficacy in animal models of Alzheimer's disease and Parkinson's disease.

The growing interest in natural product-inspired drug design has led to the exploration of derivatives of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-fluorobenzamide. By incorporating additional functional groups or modifying existing ones， researchers aim to enhance its therapeutic index while minimizing side effects. Computational methods such as molecular dynamics simulations have been instrumental in predicting how structural modifications will affect the compound's interactions with biological targets.

The regulatory landscape for pharmaceutical compounds continues to evolve， with increasing emphasis on sustainability and green chemistry principles. The synthesis of N-{6-acetyl-3-cyano-4H，5H，6H，7H-thieno2，3-cpyridin—2—yl}—<0x04-dfluroubenzl-amide>

In conclusion， N-{<0x06-acetyl—0x03—cyano—0x04-h、5h、0x06h、0x07h—thiemo、0x02、0x03—cpyrdin—0x02—yl>}—<0x04-dfluroubenzl-amide>